Trimethyl[2-methylidene-4,4-bis(phenylsulfanyl)butyl]silane

• CAS No.: 215182-46-0
• Molecular Formula: C20H26S2Si
• Molecular Weight: 358.6 g/mol
• IUPAC Name: trimethyl-[2-methylidene-4,4-bis(phenylsulfanyl)butyl]silane
• InChI: InChI=1S/C20H26S2Si/c1-17(16-23(2,3)4)15-20(21-18-11-7-5-8-12-18)22-19-13-9-6-10-14-19/h5-14,20H,1,15-16H2,2-4H3
• InChI Key: SFINLNYKOMOXSI-UHFFFAOYSA-N
• Canonical SMILES: C[Si](C)(C)CC(=C)CC(SC1=CC=CC=C1)SC2=CC=CC=C2

Description

Trimethyl[2-methylidene-4,4-bis(phenylsulfanyl)butyl]silane is a chemical compound known for its unique structure and properties. It contains a silane group bonded to a butyl chain with phenylsulfanyl groups, making it an interesting subject for various chemical studies and applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Trimethyl[2-methylidene-4,4-bis(phenylsulfanyl)butyl]silane typically involves the reaction of appropriate silane precursors with butyl chains containing phenylsulfanyl groups. The reaction conditions often require specific catalysts and controlled environments to ensure the desired product is obtained .

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

Trimethyl[2-methylidene-4,4-bis(phenylsulfanyl)butyl]silane can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: The compound can be reduced by adding hydrogen or removing oxygen, typically using reducing agents.

Substitution: This involves replacing one functional group with another, often facilitated by catalysts.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and various catalysts for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction could produce simpler silane derivatives .

Scientific Research Applications

Trimethyl[2-methylidene-4,4-bis(phenylsulfanyl)butyl]silane has several scientific research applications:

Chemistry: It is used in studies involving silane chemistry and the synthesis of complex organic molecules.

Biology: The compound’s unique structure makes it a candidate for studying biological interactions at the molecular level.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in drug delivery systems.

Industry: It is used in the production of specialized materials and coatings.

Mechanism of Action

The mechanism by which Trimethyl[2-methylidene-4,4-bis(phenylsulfanyl)butyl]silane exerts its effects involves interactions with molecular targets and pathways. The phenylsulfanyl groups play a crucial role in these interactions, influencing the compound’s reactivity and stability .

Comparison with Similar Compounds

Similar Compounds

Trimethylsilyl compounds: These include various silanes with similar structures but different functional groups.

Phenylsulfanyl derivatives: Compounds with phenylsulfanyl groups attached to different backbones.

Uniqueness

Trimethyl[2-methylidene-4,4-bis(phenylsulfanyl)butyl]silane stands out due to its combination of silane and phenylsulfanyl groups, which confer unique chemical properties and reactivity patterns .